6-methoxy-N-methyl-N-[1-(pyridin-2-yl)azetidin-3-yl]pyrimidin-4-amine

• IUPAC Name: 6-methoxy-N-methyl-N-(1-pyridin-2-ylazetidin-3-yl)pyrimidin-4-amine
• InChI: InChI=1S/C14H17N5O/c1-18(13-7-14(20-2)17-10-16-13)11-8-19(9-11)12-5-3-4-6-15-12/h3-7,10-11H,8-9H2,1-2H3
• InChI Key: ULZVFWKFVKPUMZ-UHFFFAOYSA-N
• Canonical SMILES: CN(C1CN(C1)C2=CC=CC=N2)C3=CC(=NC=N3)OC
• Molecular Formula: C14H17N5O
• Molecular Weight: 271.32 g/mol
• CAS No.: 2548997-55-1

Description

Synthesis Analysis

This involves detailing the chemical reactions used to synthesize the compound. It includes the starting materials, reaction conditions, and the yield of the product.

Molecular Structure Analysis

This involves the use of techniques like X-ray crystallography, NMR spectroscopy, and mass spectrometry to determine the physical arrangement of atoms in the molecule.

Chemical Reactions Analysis

This involves studying the reactions that the compound can undergo, the conditions under which these reactions occur, and the products of these reactions.

Physical and Chemical Properties Analysis

This involves determining properties like melting point, boiling point, solubility, and stability. Spectroscopic properties like UV/Vis absorption, fluorescence, and NMR chemical shifts might also be determined.

Mechanism of Action

Target of Action

Similar compounds such as imatinib, which also contains a pyrimidine moiety, have been found to inhibit the activity of tyrosine kinases . Tyrosine kinases are enzymes responsible for the activation of many proteins by signal transduction cascades, and they play key roles in the control of cell growth, differentiation, metabolism, and migration .

Mode of Action

It’s known that similar compounds interact with their targets through numerous hydrogen bonds, hydrophobic c–h…π and π…π interactions . These interactions can lead to changes in the conformation and activity of the target proteins, thereby influencing cellular processes .

Biochemical Pathways

For instance, Imatinib, a similar compound, specifically binds to an inactive Abelson tyrosine kinase domain, affecting the signal transduction cascades that control cell growth and differentiation .

Result of Action

For example, some compounds with a pyrimidine moiety have been found to exhibit antimicrobial, antiviral, antitumor, and antifibrotic activities .

Safety and Hazards

This involves studying the compound’s toxicity, environmental impact, and precautions that need to be taken while handling and disposing of it.

Future Directions

This could involve potential applications of the compound, further reactions it could undergo, modifications that could be made to its structure to enhance its properties, and unanswered questions about it that could be the focus of future research.